tert-Butyl (1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate

• IUPAC Name: tert-butyl N-[1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-3-yl]-N-methylcarbamate
• InChI: InChI=1S/C18H30N4O3S/c1-7-24-15-11-14(19-16(20-15)26-6)22-10-8-9-13(12-22)21(5)17(23)25-18(2,3)4/h11,13H,7-10,12H2,1-6H3
• InChI Key: LRCRDNOPHHCBLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)N2CCCC(C2)N(C)C(=O)OC(C)(C)C)SC
• Molecular Formula: C18H30N4O3S
• Molecular Weight: 382.5 g/mol

Description

“tert-Butyl (1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate” is a chemical compound with the molecular formula C18H30N4O3S. It has a molecular weight of 382.52. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: CCOC1=CC(=NC(SC)=N1)N1CCCC(CNC(=O)OC©©C)C1. This indicates the presence of various functional groups including an ethoxy group, a methylthio group, a pyrimidinyl group, and a carbamate group.

Scientific Research Applications

Histamine H4 Receptor Ligands

Research on 2-aminopyrimidines, including compounds structurally similar to tert-Butyl (1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate, has shown potential applications in the development of histamine H4 receptor (H4R) antagonists. These compounds are investigated for their anti-inflammatory and antinociceptive activities, which support their potential use in pain management (Altenbach et al., 2008).

SK1 Subtype Activators

Another study explored the selective activation of human small-conductance Ca2+-activated K+ (SK, KCa2) channels by compounds such as GW542573X, showing a novel approach to targeting SK channels. This research highlights the potential for developing selective treatments for conditions modulated by SK channels (Hougaard et al., 2009).

Photocatalyzed Aminations

In the realm of synthetic organic chemistry, photocatalyzed aminations of o-hydroxyarylenaminones using tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate demonstrate a novel method for assembling 3-aminochromones under mild conditions. This technique broadens the applications of photocatalyzed protocols in constructing diverse amino pyrimidines (Wang et al., 2022).

Renin Inhibitors

Research into benzimidazole derivatives, including modifications of the piperidine and pyrimidine moieties, led to the discovery of potent and orally bioavailable renin inhibitors. These findings have significant implications for developing new treatments for hypertension and cardiovascular diseases (Tokuhara et al., 2018).

N-Heterocyclic Compound Synthesis

The synthesis of N-heterocyclic compounds from cyclopropenethione derivatives, including reactions with piperidine, showcases innovative approaches to constructing complex molecules with potential applications in medicinal chemistry and drug development (Matsumura et al., 2000).